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Compound of Interest

(s)-3-(p-Methylphenyl)-beta-
Compound Name:
alanine

Cat. No.: B1299981

For Researchers, Scientists, and Drug Development Professionals

Introduction

(s)-3-(p-Methylphenyl)-beta-alanine is a synthetic amino acid derivative. Structurally, it is a
chiral compound belonging to the class of B-aryl-B-amino acids. While 3-amino acids and their
derivatives are of significant interest in medicinal chemistry due to their potential to form stable
secondary structures in peptides and their role as building blocks for various therapeutic
agents, there is currently a lack of specific, publicly available research detailing the use of
(s)-3-(p-Methylphenyl)-beta-alanine as a molecular probe.

This document provides the available chemical and physical data for (s)-3-(p-Methylphenyl)-
beta-alanine. At present, due to the absence of published studies on its specific biological
targets and mechanisms of action as a molecular probe, detailed experimental protocols and
signaling pathway diagrams cannot be provided. The information herein is intended to serve as
a foundational resource for researchers interested in exploring the potential applications of this
compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (s)-3-(p-Methylphenyl)-beta-
alanine is presented in Table 1. This information is crucial for handling, storage, and
preparation of the compound for any experimental use.
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Property Value Reference

(3S)-3-amino-3-(4-
IUPAC Name o [1](2]
methylphenyl)propanoic acid

(S)-3-Amino-3-(4-
Synonyms _ ) [1]
tolyl)propanoic acid

CAS Number 479065-00-4 [1][3]
Molecular Formula C10H13NO2 [11[3]
Molecular Weight 179.22 g/mol [2]
Appearance White to Yellow Solid [2]
Purity :ZE:T!I:; >95% (Varies by 2]

Room temperature, in a dark,
Storage Temperature ) [2]
inert atmosphere

Potential Areas of Investigation as a Molecular
Probe

Given its structure as a (-aryl-B-amino acid, (s)-3-(p-Methylphenyl)-beta-alanine could be
investigated for several potential applications as a molecular probe. These are speculative and
would require experimental validation.

e Enzyme Inhibition: The B-amino acid scaffold is present in various enzyme inhibitors. This
compound could be screened against proteases, transaminases, or other enzymes where
amino acids are substrates or modulators.

o Receptor Ligand: It could potentially act as a ligand for receptors that recognize amino acids
or similar small molecules, such as certain G-protein coupled receptors (GPCRSs) or ion
channels.

» Chemical Biology Tool: After modification with a fluorescent tag or a reactive group, it could
be used to probe cellular uptake mechanisms or to identify binding partners through affinity-
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based methods.

General Experimental Workflow for Screening

For researchers interested in evaluating (s)-3-(p-Methylphenyl)-beta-alanine as a molecular
probe, a general workflow is proposed. This workflow would need to be adapted based on the
specific hypothesis being tested.

General workflow for evaluating a novel compound as a molecular probe.

Safety and Handling

Based on available safety data sheets, (s)-3-(p-Methylphenyl)-beta-alanine should be
handled with care in a laboratory setting.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection. Use in a well-ventilated area.

Conclusion

While (s)-3-(p-Methylphenyl)-beta-alanine is a commercially available chemical compound,
its application as a molecular probe is not documented in the current scientific literature. This
presents an opportunity for novel research to explore its biological activities and potential uses
in chemical biology and drug discovery. The information and general workflow provided in this
document are intended to support such future investigations. Researchers are encouraged to
perform thorough validation and characterization before employing this compound in any
biological system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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